molecular formula C8H7BrO3 B1210229 2-Bromo-2',4'-dihydroxyacetophenone CAS No. 2491-39-6

2-Bromo-2',4'-dihydroxyacetophenone

Cat. No. B1210229
CAS RN: 2491-39-6
M. Wt: 231.04 g/mol
InChI Key: RAULLGKGLGXMOM-UHFFFAOYSA-N
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Description

2-Bromo-2’,4’-dihydroxyacetophenone is an organic compound with the empirical formula C8H7BrO3 . It is used as a protein tyrosine phosphatase (PTP) inhibitor that covalently blocks the catalytic domain of the Src homology region 2 domain-containing phosphatase (SHP-1 (ΔSH2)) with a Ki value of 43 μM and PTP1B with a Ki value of 42 μM .


Molecular Structure Analysis

The molecular weight of 2-Bromo-2’,4’-dihydroxyacetophenone is 231.04 . The compound has a solid form and its melting point is between 128-132 °C (lit.) . The SMILES string representation is Oc1ccc(c(O)c1)C(=O)CBr .


Chemical Reactions Analysis

2-Bromo-2’,4’-dihydroxyacetophenone is a protein tyrosine phosphatase (PTP) inhibitor that covalently blocks the catalytic domain of certain phosphatases . It is also involved in the synthesis of various compounds via the Hantzsch reaction .


Physical And Chemical Properties Analysis

2-Bromo-2’,4’-dihydroxyacetophenone is a solid compound with a melting point of 128-132 °C (lit.) . Its density is 1.8±0.1 g/cm3, and it has a boiling point of 367.2±11.0 °C at 760 mmHg .

Scientific Research Applications

Chemical Synthesis

2-Bromo-2’,4’-dihydroxyacetophenone is used in chemical synthesis . It is often used as a starting material or intermediate in the synthesis of other complex organic compounds .

Derivatization and Determination of Carboxylic Acids

A method is presented for the derivatization and determination of carboxylic acids by high-performance liquid chromatography with electrochemical and ultraviolet detection . This compound can be used as a derivatizing agent in this process .

Pharmaceutical Intermediate

4’-Bromo-2’-hydroxyacetophenone is used as a pharmaceutical intermediate . It is used in the synthesis of various pharmaceutical compounds .

Synthesis of Flavones

An efficient one-pot synthesis of 4’-substituted flavones has been reported . The 2-hydroxyacetophenone, 2,4-dihydroxyacetophenone, or 2,5-dihydroxyacetophenone, or 2,6-dihydroxyacetophenone was treated with 2 equiv of a 4-substituted aroyl chloride . Various 4’-substituted (R=H, Me, Cl, F) flavone derivatives were obtained via this one-pot procedure in high yield (≥70%) .

Biological Testing

The present study aims are to investigate whether a library of 4’-substituted flavonoids can be synthesized conveniently for biological testing . After 2-hydroxy, 2,4-dihydroxy, and 2,5-dihydroxyacetophenones were heated for 24–48 h with 4-substituted benzoyl chloride in the presence of wet potassium carbonate (1% w/w water) in acetone, the products were mainly β-diketone instead of flavonoids .

Baker–Venkataraman Rearrangement

Flavonoids are classically prepared through Baker–Venkataraman rearrangement . In the classic synthesis methods, flavonoids are prepared through a three-step reaction involving esterification, rearrangement and cyclization .

Safety and Hazards

2-Bromo-2’,4’-dihydroxyacetophenone is considered hazardous. It can cause severe skin burns and eye damage. It may also cause respiratory irritation .

properties

IUPAC Name

2-bromo-1-(2,4-dihydroxyphenyl)ethanone
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H7BrO3/c9-4-8(12)6-2-1-5(10)3-7(6)11/h1-3,10-11H,4H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RAULLGKGLGXMOM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1O)O)C(=O)CBr
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H7BrO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50947799
Record name 2-Bromo-1-(2,4-dihydroxyphenyl)ethan-1-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50947799
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

231.04 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Bromo-2',4'-dihydroxyacetophenone

CAS RN

2491-39-6
Record name 1-(2,4-Dihydroxyphenyl)-2-bromoethanone
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002491396
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 2-Bromo-1-(2,4-dihydroxyphenyl)ethan-1-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50947799
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2,4-Dihydroxyphenacyl bromide
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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